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Compound of Interest

Compound Name: Y-27632 dihydrochloride

Cat. No.: B1662237

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Y-27632 dihydrochloride. The
following procedures are designed to ensure a safe laboratory environment and proper
management of this chemical compound.

Chemical Identifier:
o Name: Y-27632 dihydrochloride

e Synonym: (R)-(+)-trans-N-(4-Pyridyl)-4-(1-aminoethyl)-cyclohexanecarboxamide
dihydrochloride

o CAS Number: 129830-38-2

Hazard Summary: Y-27632 dihydrochloride is classified as harmful if swallowed, in contact
with skin, or if inhaled.[1][2][3] It can also cause skin and serious eye irritation, and may cause
respiratory irritation.[3]

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is mandatory to minimize
exposure. The following table summarizes the recommended PPE for handling Y-27632
dihydrochloride.
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PPE Category Item Specification and Use

Use impervious chemical-
resistant gloves. The specific
material and thickness should
be chosen based on the

Hand Protection Protective Gloves breakthrough time for the
solvents being used. Always
inspect gloves prior to use and
change them frequently,
especially after direct contact

with the compound.

For handling the solid
compound where dust may be
generated, use a NIOSH-
approved respirator with a
particulate filter.[1][2] In cases
of brief or low-level exposure,
Respiratory Protection Respirator a respiratory filter device may
be sufficient. For intensive or
prolonged exposure, a self-
contained breathing apparatus
is recommended.[1] Ensure
good ventilation/exhaustion at

the workplace.[1]

Wear safety glasses with side
) shields or chemical safety
Eye Protection Safety Glasses/Goggles ]
goggles to protect against dust

particles and splashes.[2][3]

A standard laboratory coat
should be worn. For tasks with
) a higher risk of spillage, a
Body Protection Laboratory Coat/Gown _ ,
protective gown with proven
resistance to chemicals is

recommended.[4]
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Wash hands thoroughly after
) handling and before breaks.[1]
General Hygiene ) ]
Do not eat, drink, or smoke in

the laboratory.[2][3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Y-27632 dihydrochloride is crucial for safety and
experimental integrity.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

e The product is stable when stored at -20°C as supplied. Protect from prolonged exposure to
light and store with a desiccant for long-term storage.[5]

2. Preparation of Solutions:

 All handling of the solid compound should be performed in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of dust.[3]

o To prepare a stock solution, for example, a 10 mM solution, resuspend 1 mg in 312 pL of
sterile water or PBS (pH 7.2).[5]

o Prepare stock solutions fresh before use. For long-term storage, aliquoted stock solutions
can be stored at -20°C for up to 12 months. Avoid repeated freeze-thaw cycles.[5]

3. Handling during Experiments:
e Avoid direct contact with the skin, eyes, and clothing.[3]
o Use only in well-ventilated areas.[2][3]

e Do not eat, drink, or smoke when using this product.[2][3]
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» Keep containers securely sealed when not in use.[2]
4. Accidental Spills:
e Minor Spills (Solid):

o Clear the area of personnel.

[e]

Wear appropriate PPE, including a dust respirator.[2]

o

Avoid generating dust.[2]

Gently sweep or vacuum the spilled material. Do not use air hoses for cleaning.[2]

[¢]

Place the collected material in a clean, dry, labeled, and sealable container for disposal.[2]

[e]

e Minor Spills (Solution):
o Absorb the spill with an inert material (e.g., diatomite, universal binders).[3]
o Decontaminate the surface by scrubbing with alcohol.[3]
o Collect the contaminated material into a labeled container for disposal.[3]
e Major Spills:
o Evacuate the area and move upwind.[2]
o Alert the appropriate emergency response team.[2]
o Prevent the spillage from entering drains, sewers, or water courses.[2]

Disposal Plan

Proper disposal of Y-27632 dihydrochloride and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

¢ Unused Product and Contaminated Materials:
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[e]

Dispose of waste in accordance with local, state, and federal regulations.

o

Do not dispose of together with household garbage.[1]

[¢]

Do not allow the product to reach the sewage system.[1]

[¢]

Waste materials should be placed in a labeled, sealed container.

o Empty Containers:
o Disposal must be made according to official regulations.[1]
o Do not reuse empty containers.

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the compound’'s mechanism and the handling process,
the following diagrams are provided.
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Caption: Experimental workflow for handling Y-27632 dihydrochloride.
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Caption: Simplified signaling pathway of Y-27632 as a ROCK inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662237#personal-protective-equipment-for-
handling-y-27632-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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